5,6-Dichloro-3-[(2-hydroxyethyl)amino]pyrazine-2-carbaldehyde

• CAS RN: 90601-53-9
• Molecular Formula: C7H7Cl2N3O2
• Molecular Weight: 236.05 g/mol
• IUPAC Name: 5,6-dichloro-3-(2-hydroxyethylamino)pyrazine-2-carbaldehyde
• InChI: InChI=1S/C7H7Cl2N3O2/c8-5-6(9)12-7(10-1-2-13)4(3-14)11-5/h3,13H,1-2H2,(H,10,12)
• InChI Key: CYRPPTBMSXNZFH-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC1=C(N=C(C(=N1)Cl)Cl)C=O

Description

5,6-Dichloro-3-[(2-hydroxyethyl)amino]pyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H7Cl2N3O2 and its molecular weight is 236.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6-dichloro-3-hydroxymethyl-2-(2-hydroxyethyl)aminopyrazine (38 mg; 0.00016 Mol), prepared as in Step C above, and manganese dioxide (12 mg) was stirred at room temperature for 2.5 hours. Another 24 mg of manganese dioxide was added and stirring was continued for another 5 hours. The manganese dioxide was filtered off, and the precipitate was washed well with acetone. The crude reaction mixture dissolved in 1.5 l of acetone and 36 mg of manganese dioxide was added, followed by stirring at room temperature for 3.5 hours. The manganese dioxide was filtered off, and the precipitate was washed twice with acetone. The filtrate was concentrated under vacuum and passed through a silica gel column, eluting with dichloromethane, then 1:1 ethyl acetate/dichloromethane, to give the title compound (27 mg). Elemental Analysis for C7H7O2N3Cl2 :